Cas no 36207-44-0 (Benzenepropanamide, a-amino-N-hydroxy-)

• Product Name: Benzenepropanamide, a-amino-N-hydroxy-
• CAS No: 36207-44-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 296147
• PubChem ID: 352861
• Update Time: 2025-04-19

Benzenepropanamide, a-amino-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, a-amino-N-hydroxy-
• 2-amino-N-hydroxy-3-phenylpropanamide
• DL-PHENYLALANINE HYDROXAMATE
• (+-)-2-Amino-3-phenyl-propionohydroxamsaeure
• (2S)-2-amino-N-hydroxy-3-phenylpropanamide
• AC1L7166
• AC1Q1HFR
• AGN-PC-000LXG
• dl-phenylalanine hydroxamic acid
• H-D,L-Phe-NHOH
• NSC528508
• phenylalanine hydroxyamide
• Phenylalanin-hydroxyamid
• phenylalaninohydroxamic acid
• SCHEMBL2512478
• EN300-1154110
• AKOS013307347
• FT-0761906
• (Z)-2-amino-N-hydroxy-3-phenylpropanimidic acid
• N-HYDROXY2-AMINO-3-PHENYLPROPANIMIDIC ACID
• DTXSID40326458
• NSC-528508
• Amino acid hydroxamates DL-phenylalanine hydroxamate
• dl-phenyl-alanine hydroxamate
• 36207-44-0

• Inchi： 1S/C9H12N2O2/c10-8(9(12)11-13)6-7-4-2-1-3-5-7/h1-5,8,13H,6,10H2,(H,11,12)
• InChI Key： XWQMGESVWMBPAQ-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=CC=1)N)NO

Computed Properties

• Exact Mass: 180.09
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4A^2

Benzenepropanamide, a-amino-N-hydroxy- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C